1,3-Dichloro-2-(ethoxymethyl)benzene

• Molecular Formula: C9H10Cl2O
• Molecular Weight: 205.08 g/mol
• IUPAC Name: 1,3-dichloro-2-(ethoxymethyl)benzene
• InChI: InChI=1S/C9H10Cl2O/c1-2-12-6-7-8(10)4-3-5-9(7)11/h3-5H,2,6H2,1H3
• InChI Key: GVZWKVHFCSMUBH-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=C(C=CC=C1Cl)Cl

Description

1,3-Dichloro-2-(ethoxymethyl)benzene is a chlorinated aromatic compound featuring a benzene ring substituted with two chlorine atoms at the 1- and 3-positions and an ethoxymethyl group (-CH2-O-C2H5) at the 2-position. This structure confers unique electronic and steric properties, making it a versatile intermediate in organic synthesis. The ethoxymethyl group acts as an electron-donating substituent due to the oxygen atom, influencing the reactivity of the aromatic ring in electrophilic substitution reactions. Its applications span pharmaceuticals, agrochemicals, and materials science, particularly in metal-catalyzed cross-coupling reactions .

Comparison with Similar Compounds

Substituent Electronic Effects

• 1,3-Dichloro-2-(trifluoromethyl)benzene (CAS 104359-35-5) :

  • The trifluoromethyl (-CF3) group is strongly electron-withdrawing, reducing electron density on the aromatic ring. This contrasts with the electron-donating ethoxymethyl group in the target compound.
  • Impact : Enhanced resistance to electrophilic attack but increased stability in radical reactions. Molecular weight: 215.002 vs. ~207.08 (target compound) .
• 1,3-Dichloro-2-[(E)-2-nitroeth-1-enyl]benzene (5h): The nitroethenyl group (-CH=CH-NO2) introduces conjugation and electron-withdrawing effects, facilitating reactions like Michael additions. Synthesis: Microwave-assisted Knoevenagel condensation (82% yield), differing from alkylation routes used for ethoxymethyl derivatives .

Steric and Functional Group Diversity

• 2-({2-[(6-Bromohexyl)oxy]ethoxy}methyl)-1,3-dichlorobenzene: A branched ethoxy chain with a terminal bromine increases molecular weight (384.135) and hydrophobicity compared to the simpler ethoxymethyl group. Applications: Potential as a surfactant or polymer precursor due to its long alkyl chain .
• 3-(2,6-Dichlorophenoxy)-1-propyne (CAS 3598-66-1): The propargyloxy group (-O-C≡CH) enables click chemistry via alkyne-azide cycloaddition. Reactivity: Higher thermal instability compared to ethoxymethyl analogs .

Physical and Chemical Properties

Table 1: Key Properties of Selected Compounds

Compound Name	Molecular Formula	Molecular Weight	Substituent Type	Boiling/Melting Point	Henry’s Law Constant (atm·m³/mol)
1,3-Dichloro-2-(ethoxymethyl)benzene	C9H10Cl2O	~207.08	Ethoxymethyl (EDG*)	Not reported	Not reported
2,6-Dichloroanisole	C7H6Cl2O	177.03	Methoxy (EDG)	85–87°C (mp)	2.2×10⁻¹
1,3-Dichloro-2-(trifluoromethyl)benzene	C7H3Cl2F3	215.002	Trifluoromethyl (EWG**)	45–47°C (mp)	Not reported
1,3-Dichloro-2-(2-chlorophenyl)benzene	C12H7Cl3	257.55	Chlorophenyl (EWG)	Not reported	Not reported

EDG: Electron-donating group; *EWG: Electron-withdrawing group

Reactivity in Catalytic Reactions

• Palladium-Catalyzed Reactions: 1,3-Dichloro-2-(iodoethynyl)benzene reacts efficiently with pyrrolidine precursors (61–92% yields), highlighting compatibility with bulky substituents . Ethoxymethyl groups may stabilize intermediates via oxygen coordination to metals, enhancing catalytic efficiency compared to non-coordinating groups like -CF3 .

Environmental and Industrial Relevance

• Dichloroanisoles : Higher Henry’s Law constants (e.g., 2.2×10⁻¹ for 2,6-dichloroanisole) indicate greater volatility than ethoxymethyl analogs, influencing environmental persistence .
• Brominated Derivatives : Compounds like 2-({2-[(6-Bromohexyl)oxy]ethoxy}methyl)-1,3-dichlorobenzene are precursors in flame retardants but pose ecological risks due to bioaccumulation .